Cas no 2228411-98-9 (2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide)

• Product Name: 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide
• CAS No: 2228411-98-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5937524
• PubChem ID: 165613065
• Update Time: 2025-11-01

2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide
• 2228411-98-9
• EN300-1733834

• Inchi： 1S/C11H16N2O2/c1-7-4-9(14-2)8(6-11(12)13)10(5-7)15-3/h4-5H,6H2,1-3H3,(H3,12,13)
• InChI Key： KSWKZTDQVHUFIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CC(=N)N)OC

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide

Research Brief on 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide (CAS: 2228411-98-9): Recent Advances and Applications

2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide (CAS: 2228411-98-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ethanimidamide functional group and dimethoxy-methylphenyl backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. The compound's structural features make it a valuable scaffold for drug discovery, offering opportunities for further derivatization and optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide derivatives. The study demonstrated that these derivatives exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings highlight the compound's potential as a lead structure for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Another significant area of research involves the anticancer potential of 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide. A recent preprint on BioRxiv detailed its inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. The compound was found to induce apoptosis via the mitochondrial pathway, as confirmed by flow cytometry and Western blot analysis. Additionally, molecular docking studies suggested strong binding affinity to key oncogenic targets, such as EGFR and PI3K, further supporting its therapeutic potential. These results underscore the importance of continued investigation into this compound's pharmacological properties.

The synthesis and optimization of 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent-free conditions and catalytic hydrogenation, making it more sustainable for large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for future research.

In conclusion, 2-(2,6-dimethoxy-4-methylphenyl)ethanimidamide (CAS: 2228411-98-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span antimicrobial and anticancer therapies, with ongoing studies exploring its full therapeutic potential. The development of efficient synthesis methods further supports its transition from bench to bedside. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing drug discovery efforts.